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Compound of Interest |

Compound Name: 3-Butoxy-4-chlorophenol
Cat. No.: B8032735
Get Quote

Compound Identity: 3-Butoxy-4-chlorophenol Primary Application: Pharmaceutical
Intermediate / Medicinal Chemistry Building Block

Executive Summary

CAS 1379357-79-5 (3-Butoxy-4-chlorophenol) is a specialized halogenated phenolic ether
used primarily as a scaffold in drug discovery programs.[1][2] Its structural motif—combining a
lipophilic butoxy tail with a metabolically stable chloro-phenol core—makes it a critical
intermediate for synthesizing kinase inhibitors and GPCR ligands where hydrophobic pocket
occupancy is required.

Procuring this compound presents specific challenges: regioisomer ambiguity in vendor
catalogs and limited availability outside of Asian manufacturing hubs. This guide provides a
self-validating sourcing protocol to ensure chemical integrity and supply chain security.

Chemical Profile & Structural Logic

Understanding the exact substitution pattern is vital to avoid purchasing the incorrect isomer
(e.g., 5-butoxy-2-chlorophenol), which is often listed with similar nomenclature in non-
standardized catalogs.
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Property Specification
CAS Number 1379357-79-5
Chemical Name 3-Butoxy-4-chlorophenol

5-Butoxy-2-chlorophenol (Note: Nomenclature

Synonyms varies by numbering priority; verify structure
visually)
Molecular Formula C10H13ClO2
Molecular Weight 200.66 g/mol
CCCCOC1=C(0O)C=CC(Cl)=C1 (Verified for 3-
SMILES

butoxy-4-chloro substitution)

Lipophilic ether chain (Butoxy); Ortho-para
Key Features S o _
directing groups; Acidic phenolic proton

Structural Ambiguity Warning

Vendors may inconsistently number the phenol ring.
e Target Structure (CAS 1379357-79-5): OH at C1, Butoxy at C3, Cl at C4.[1][2]
e Common Impurity/lsomer: OH at C1, Cl at C2, Butoxy at C5.

 Differentiation: These isomers have distinct *H-NMR coupling patterns (see Section 5).

Vendor Landscape & Sourcing Strategy

The supply chain for CAS 1379357-79-5 is dominated by "Building Block" specialists rather
than general catalogue suppliers.

Tier 1: Primary Manufacturers (High Reliability)

These vendors synthesize the compound directly or hold verified stock.

e BLD Pharm: Major supplier with consistent batches; lists compound as "3-Butoxy-4-
chlorophenol”.[2]
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e ChemScene: Reliable for medicinal chemistry intermediates; provides LC-MS data.

e Leyan (China): Large domestic stock, often the original source for Western distributors.

Tier 2: Aggregators (Sourcing Partners)

e MolPort / eMolecules: Useful for comparing spot prices but may add lead time (drop-shipping
from Tier 1).

Strategic Recommendation

For Discovery Phase (mg scale): Order from BLD Pharm or ChemScene for speed and
documentation. For Process Development (kg scale): Request a custom synthesis quote from
a CRO, as bulk catalog stock is rarely maintained above 100g.

Procurement Protocol (Step-by-Step)

To ensure "Scientific Integrity,” do not simply place an order. Follow this self-validating workflow
to mitigate risk.

In-House QC

(LC-MS + NMR)

Isomer Check:
Coupling Constants Correct?

Identify Need Select Tier 1 Vendor Issue RFQ with Review COA & H-NMR
(CAS 1379357-79-5) (BLD/ChemScene) Structure Image (Pre-Shipment)

Click to download full resolution via product page

Figure 1: Decision logic for sourcing CAS 1379357-79-5, emphasizing structural verification
before purchase.

Critical Step: The "Structure Image" RFQ

When requesting a quote, always attach the chemical structure image. Do not rely solely on the
CAS number or name, as database errors can link the CAS to the wrong isomer.

o Directive: "Please confirm availability of the structure attached (3-butoxy-4-chlorophenol).
Please provide a batch-specific H-NMR for review before shipment.”
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Technical Validation & QC Methodology

Upon receipt, the compound must be validated. The following protocols distinguish the correct
product from potential regioisomers.

A. *H-NMR Validation (The "Fingerprint")
The aromatic region (6.5-7.5 ppm) is diagnostic.
o Target (3-Butoxy-4-chlorophenol):

o Proton at C2 (between OH and Butoxy): Appears as a singlet (or very narrow doublet, J <
2 Hz) due to meta-coupling only.

o Protons at C5 and C6: Appear as doublets (J = 8-9 Hz) due to ortho-coupling.
 Isomer (5-Butoxy-2-chlorophenol):

o Protons at C3 and C4: Appear as doublets (J = 9 Hz).

o Proton at C6: Appears as a singlet (or narrow doublet).

Pass Criteria: Observation of an isolated singlet (H2) and two ortho-coupled doublets (H5, H6).

B. LC-MS Purity Check

e Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).

Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile (0.1% Formic Acid).

Gradient: 5% to 95% ACN over 5 minutes.

Detection: UV 254 nm; ESI+ (M+H) or ESI- (M-H).

Expected Mass: 200.66 (Neutral). Look for [M-H]~ = 199.1 or [M+H]* = 201.1.

Storage & Handling

 Stability: Phenolic ethers are generally stable but prone to oxidation over long periods.
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+ Storage: Store at 2—8°C under inert gas (Nitrogen/Argon) to prevent darkening (oxidation of
the phenol).

o Safety: Irritant. Wear standard PPE (gloves, goggles). Avoid inhalation of dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2361226-89-1|4-Chloro-3-(cyclohexylmethoxy)phenol|BLD Pharm [bldpharm.com]

2. 128994-26-3|(R)-2-((2-Chlorophenoxy)methyl)oxirane|BLD Pharm [bldpharm.com]

3. 128994-26-3|(R)-2-((2-Chlorophenoxy)methyl)oxirane|BLD Pharm [bldpharm.com]

¢ To cite this document: BenchChem. [Strategic Sourcing & Technical Validation Guide: CAS
1379357-79-5]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8032735/docs#strategic-sourcing-technical-
validation-guide-cas-1379357-79-5]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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